Cas no 221385-23-5 (1-(2,4-Dichlorophenyl)-4-methyl-5-phenyl-1H-pyrazole-3-carboxylic Acid Ethyl Ester)

1-(2,4-Dichlorophenyl)-4-methyl-5-phenyl-1H-pyrazole-3-carboxylic Acid Ethyl Ester structure
221385-23-5 structure
Product Name:1-(2,4-Dichlorophenyl)-4-methyl-5-phenyl-1H-pyrazole-3-carboxylic Acid Ethyl Ester
CAS No:221385-23-5
MF:C19H16Cl2N2O2
MW:375.248542785645
CID:1065308
PubChem ID:10809449
Update Time:2025-04-20

1-(2,4-Dichlorophenyl)-4-methyl-5-phenyl-1H-pyrazole-3-carboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

    • 1-(2,4-Dichlorophenyl)-4-methyl-5-phenyl-1H-pyrazole-3-carboxylic Acid Ethyl Ester
    • Ethyl 1-(2,4-dichlorophenyl)-4-methyl-5-phenyl-1H-pyrazole-3-carboxylate
    • ethyl 1-(2,4-dichlorophenyl)-4-methyl-5-phenylpyrazole-3-carboxylate
    • 221385-23-5
    • DB-310834
    • Inchi: 1S/C19H16Cl2N2O2/c1-3-25-19(24)17-12(2)18(13-7-5-4-6-8-13)23(22-17)16-10-9-14(20)11-15(16)21/h4-11H,3H2,1-2H3
    • InChI Key: WHMQWALXEHYKPY-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1N1C(C2C=CC=CC=2)=C(C)C(C(=O)OCC)=N1)Cl

Computed Properties

  • Exact Mass: 374.0588831g/mol
  • Monoisotopic Mass: 374.0588831g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 459
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 501.3±50.0 °C at 760 mmHg
  • Flash Point: 257.0±30.1 °C
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-(2,4-Dichlorophenyl)-4-methyl-5-phenyl-1H-pyrazole-3-carboxylic Acid Ethyl Ester Security Information

1-(2,4-Dichlorophenyl)-4-methyl-5-phenyl-1H-pyrazole-3-carboxylic Acid Ethyl Ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D436110-100mg
1-(2,4-Dichlorophenyl)-4-methyl-5-phenyl-1H-pyrazole-3-carboxylic Acid Ethyl Ester
221385-23-5
100mg
$ 201.00 2023-04-17
TRC
D436110-1g
1-(2,4-Dichlorophenyl)-4-methyl-5-phenyl-1H-pyrazole-3-carboxylic Acid Ethyl Ester
221385-23-5
1g
$ 1320.00 2022-06-05
TRC
D436110-1000mg
1-(2,4-Dichlorophenyl)-4-methyl-5-phenyl-1H-pyrazole-3-carboxylic Acid Ethyl Ester
221385-23-5
1g
$ 1596.00 2023-04-17
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